Cas no 1806915-20-7 (Ethyl 2-(aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1806915-20-7
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4863223
• Update Time: 2025-06-14

Ethyl 2-(aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-10(16)7-5(11)4-15-6(3-14)8(7)9(12)13/h4,9H,2-3,14H2,1H3
• InChI Key： SVXWYIBXVKVATN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CN)C(C(F)F)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-(aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1806915-20-7)

Ethyl 2-(aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1806915-20-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substituents, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring an aminomethyl group and an ethyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 1806915-20-7 for its role in developing novel kinase inhibitors and antiviral agents. The compound's 5-bromo and 3-difluoromethyl groups contribute to its electrophilic properties, enabling selective reactions in cross-coupling and nucleophilic substitution processes.

The synthesis of Ethyl 2-(aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-4-carboxylate involves multi-step organic transformations, including halogenation and fluorination. Its CAS number 1806915-20-7 is frequently cited in patent literature, highlighting its industrial relevance. Analysts predict growing interest in this compound as the pharmaceutical industry shifts toward targeted therapies and precision medicine.

From an environmental perspective, the difluoromethyl group in CAS 1806915-20-7 offers advantages in reducing ecological persistence compared to traditional chlorinated analogs. This aligns with the global push for green chemistry and sustainable manufacturing practices. Regulatory agencies are increasingly scrutinizing halogenated compounds, making fluorinated alternatives like this pyridine derivative attractive for R&D.

In analytical chemistry, Ethyl 2-(aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-4-carboxylate serves as a reference standard for mass spectrometry and NMR studies. Its distinct proton NMR signature (particularly the aminomethyl protons at δ 3.8-4.2 ppm) facilitates structural elucidation of related compounds. Chromatographic methods for quantifying this compound often employ reverse-phase HPLC with UV detection at 254 nm.

The commercial availability of CAS 1806915-20-7 through specialty chemical suppliers has enabled broader academic and industrial access. Current price trends reflect its niche status, with bulk quantities typically required for scale-up studies. Storage recommendations emphasize protection from moisture due to the ethyl carboxylate group's sensitivity to hydrolysis under acidic or basic conditions.

Emerging applications of this compound include its use in metal-organic frameworks (MOFs) and catalysis. The pyridine nitrogen and aminomethyl functionality allow coordination with transition metals, creating opportunities in heterogeneous catalysis. Materials scientists are exploring its incorporation into luminescent materials due to the bromine atom's heavy atom effect.

Quality control protocols for 1806915-20-7 typically specify ≥95% purity by HPLC, with particular attention to residual solvents and inorganic impurities. The compound's stability under various conditions (pH, temperature, light exposure) remains an active area of investigation, especially for pharmaceutical formulation purposes.

Recent publications have highlighted the compound's potential in neurological research, particularly regarding GABA receptor modulation. The difluoromethyl group's isosteric relationship with hydroxyl groups makes it valuable for probing enzyme active sites. Computational chemistry studies utilizing molecular docking frequently employ this scaffold due to its balanced hydrophilicity/lipophilicity profile.

For synthetic chemists, the 5-bromo-3-difluoromethylpyridine core offers multiple sites for further functionalization. Common derivatization strategies include Buchwald-Hartwig amination at the bromine position or reductive amination of the aminomethyl group. These transformations underscore the compound's utility as a multifunctional building block in medicinal chemistry.

The global market for halogenated pyridine derivatives like CAS 1806915-20-7 is projected to grow at 6-8% annually, driven by pharmaceutical innovation. Regional production capabilities are concentrated in North America and Asia, with stringent intellectual property protections governing manufacturing processes. Analytical method development for this compound remains a focus area to support quality assurance in commercial batches.

From a safety standpoint, standard laboratory precautions (gloves, eye protection, ventilation) are recommended when handling Ethyl 2-(aminomethyl)-5-bromo-3-(difluoromethyl)pyridine-4-carboxylate. While not classified as highly hazardous, its aminomethyl group warrants consideration for potential sensitization effects. Proper disposal methods should follow institutional guidelines for nitrogen-containing heterocycles.

Future research directions for 1806915-20-7 may explore its enantiomeric purity (when applicable) and polymorphic forms for pharmaceutical applications. The compound's role in proteolysis targeting chimeras (PROTACs) design represents another promising avenue, leveraging its bifunctional character to bridge target proteins and E3 ligases.